N-[(4-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O4/c1-3-27-19-8-4-15(5-9-19)13-22-21(25)16-12-20(24)23(14-16)17-6-10-18(26-2)11-7-17/h4-11,16H,3,12-14H2,1-2H3,(H,22,25)
• InChI Key: IZYQAUBKQAHACM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

N-[(4-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, more commonly referred to as EMCPA, is an organic compound that is widely used in the chemical industry. It is a derivative of pyrrolidine, a five-membered heterocyclic compound with a nitrogen atom at its center. EMCPA is a colorless, odorless solid with a melting point of 215-217°C. It is soluble in most organic solvents and has a low volatility.

Scientific Research Applications

EMCPA has been used in a wide variety of scientific research applications. It has been used in the synthesis of biologically active compounds such as antimicrobial agents, antifungal agents, and anti-inflammatory agents. It has also been used in the synthesis of catalysts, surfactants, and dyes. Additionally, EMCPA has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

EMCPA acts as a nucleophile in organic reactions. It can react with electrophiles such as carbonyl compounds, halides, and nitriles to form new compounds. It can also act as a Lewis acid and can form complexes with Lewis bases such as amines and phosphines.
Biochemical and Physiological Effects
EMCPA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and to have anti-inflammatory properties. In addition, it has been found to have antioxidant, antinociceptive, and anti-allergic effects.

Advantages and Limitations for Lab Experiments

EMCPA has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is highly soluble in most organic solvents. It is also relatively stable and can be stored at room temperature. However, it is not suitable for use in experiments involving high temperatures as it has a relatively low melting point.

Future Directions

The future of EMCPA is promising, as it has many potential applications in the chemical and pharmaceutical industries. It could be used to synthesize new compounds with potential medical applications, such as drugs and agrochemicals. Additionally, it could be used to synthesize new catalysts and surfactants for industrial applications. Finally, it could be used to synthesize new dyes and pigments for use in the textile and cosmetic industries.

Synthesis Methods

EMCPA can be synthesized in a two-step process. In the first step, 4-ethoxyphenylmagnesium bromide is reacted with 4-methoxyphenylacetic acid in anhydrous THF to form the intermediate compound, 4-ethoxyphenylmethyl 4-methoxyphenylacetate. In the second step, the intermediate is treated with pyrrolidine in the presence of anhydrous hydrogen chloride to form EMCPA.